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Compound of Interest

Compound Name: 8-Aminoguanine-13C2,15N

Cat. No.: B15556108

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of 8-Aminoguanine-13C2,15N.

8-Aminoguanine-13C2,15N is an isotopically labeled compound where specific carbon and
nitrogen atoms have been replaced with their stable, non-radioactive isotopes, 13C and 15N
respectively. This distinction is critical for disposal procedures, as the compound is not
radioactive and does not require specialized handling for radioactive waste.[1] Disposal should
be managed based on the chemical hazards of 8-aminoguanine itself.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the
compound in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or
aerosols.

Hazard Identification:
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Hazard Classification Description

While specific data for the labeled compound is

Acute Oral Toxicity unavailable, related compounds suggest
caution.

Skin Irritation May cause skin irritation upon contact.

Eye Irritation May cause serious eye irritation.

Respiratory Irritation May cause respiratory irritation if inhaled.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of 8-
Aminoguanine-13C2,15N.

1. Waste ldentification and Segregation:
« |dentify: Clearly identify the waste as "8-Aminoguanine-13C2,15N".

o Segregate: Do not mix with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste program. It should be segregated as a non-halogenated
organic solid waste.

2. Containerization and Labeling:

o Container: Use a designated, leak-proof, and chemically compatible container for solid
chemical waste. Ensure the container is in good condition.[2]

o Labeling: Affix a hazardous waste label to the container. The label must include:

[¢]

The full chemical name: "8-Aminoguanine-13C2,15N"

o

The words "Hazardous Waste"[2]

Accumulation start date

o

[¢]

Associated hazards (e.g., "Irritant”)
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3. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[3]

Provide them with the complete chemical name and any available safety data. Never
dispose of chemical waste down the drain or in the regular trash.[4]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for 8-Aminoguanine-
13C2,15N.
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Disposal Workflow for 8-Aminoguanine-13C2,15N

Step 1: Identify & Segregate Waste

ontainerize

Step 2: Use Labeled, Compatible Container

ecure

Step 3: Store in Designated Area

Schedule Pickup

Step 4: Contact EHS for Disposal

inal Disposal

Properly Disposed Waste

Click to download full resolution via product page
Caption: Disposal workflow for 8-Aminoguanine-13C2,15N.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of 8-Aminoguanine-13C2,15N, fostering a secure laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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